Cas no 2640970-75-6 (N-tert-butyl-1-(5-chloropyrimidin-2-yl)pyrrolidine-3-carboxamide)

• Product Name: N-tert-butyl-1-(5-chloropyrimidin-2-yl)pyrrolidine-3-carboxamide
• CAS No: 2640970-75-6
• MF: C₁₃H₁₉ClN₄O
• MW: 282.769161462784
• CID: 5318926
• PubChem ID: 155799708
• Update Time: 2025-06-09

N-tert-butyl-1-(5-chloropyrimidin-2-yl)pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-1-(5-chloropyrimidin-2-yl)pyrrolidine-3-carboxamide
• F6752-7454
• AKOS040724228
• 2640970-75-6
• 1-(5-Chloro-2-pyrimidinyl)-N-(1,1-dimethylethyl)-3-pyrrolidinecarboxamide

• Inchi： 1S/C13H19ClN4O/c1-13(2,3)17-11(19)9-4-5-18(8-9)12-15-6-10(14)7-16-12/h6-7,9H,4-5,8H2,1-3H3,(H,17,19)
• InChI Key： DZRNQAAKPXXYOK-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(Cl)C=N2)CCC(C(NC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 282.1247389g/mol
• Monoisotopic Mass: 282.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.74±0.20(Predicted)

Additional information on N-tert-butyl-1-(5-chloropyrimidin-2-yl)pyrrolidine-3-carboxamide

Introduction to N-tert-butyl-1-(5-chloropyrimidin-2-yl)pyrrolidine-3-carboxamide (CAS No. 2640970-75-6)

N-tert-butyl-1-(5-chloropyrimidin-2-yl)pyrrolidine-3-carboxamide, with the CAS number 2640970-75-6, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group and a 5-chloropyrimidin-2-yl moiety makes it a versatile scaffold for designing molecules with enhanced biological activity.

The pyrrolidine core is a common structural motif in many bioactive molecules, known for its ability to interact with biological targets effectively. In this context, N-tert-butyl-1-(5-chloropyrimidin-2-yl)pyrrolidine-3-carboxamide represents a promising candidate for further exploration in medicinal chemistry. The introduction of the 5-chloropyrimidin-2-yl group not only enhances the compound's lipophilicity but also provides a site for further functionalization, making it an attractive building block for the synthesis of novel therapeutic agents.

Recent studies have highlighted the importance of pyrrolidine derivatives in the development of drugs targeting various diseases. The N-tert-butyl group in N-tert-butyl-1-(5-chloropyrimidin-2-yl)pyrrolidine-3-carboxamide contributes to the stability of the molecule and can influence its pharmacokinetic properties. This stability is crucial for ensuring that the compound remains effective throughout its intended biological half-life.

In the realm of drug discovery, the structural features of N-tert-butyl-1-(5-chloropyrimidin-2-yl)pyrrolidine-3-carboxamide make it a valuable intermediate for synthesizing more complex molecules. The combination of the pyrrolidine and 5-chloropyrimidin-2-yl moieties provides multiple sites for chemical modification, allowing researchers to tailor the compound's properties to meet specific therapeutic needs.

The pharmaceutical industry has been increasingly interested in developing small molecule inhibitors that target enzymes and receptors involved in disease pathways. N-tert-butyl-1-(5-chloropyrimidin-2-yl)pyrrolidine-3-carboxamide, with its unique structural features, has shown potential in this area. Its ability to interact with biological targets suggests that it could be used to develop drugs that modulate these pathways effectively.

In addition to its potential as a drug intermediate, N-tert-butyl-1-(5-chloropyrimidin-2-yl)pyrrolidine-3-carboxamide has also been explored in academic research for its role in understanding molecular interactions. The compound's structure allows researchers to study how different functional groups influence biological activity, providing insights into the design of future drugs.

The synthesis of N-tert-butyl-1-(5-chloropyrimidin-2-yl)pyrrolidine-3-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for both laboratory studies and potential industrial applications.

Ongoing research continues to uncover new applications for N-tert-butyl-1-(5-chloropyrimidin-2-y l)pyrrolidine -3-carboxamide. Its unique structural features make it a versatile tool for pharmaceutical chemists, offering opportunities to develop innovative treatments for various diseases. As our understanding of molecular interactions grows, compounds like this one will play an increasingly important role in drug discovery and development.

The future prospects for N -tert -but yl -1 - ( 5 -chloro pyrim idin - 2 - yl ) py rro lid ine - 3 -car box am ide are bright, with ongoing studies aimed at expanding its applications and improving its synthetic methodologies. The compound's potential as a building block for novel therapeutics underscores its importance in the field of medicinal chemistry.